Cas no 218274-18-1 (Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate)

Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate structure
218274-18-1 structure
Product Name:Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate
CAS No:218274-18-1
MF:C13H22O9
MW:322.308385372162
CID:1404115
PubChem ID:11688363
Update Time:2025-04-20

Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate
    • 218274-18-1
    • (Methanetriyltris(oxy))tris(ethane-2,1-diyl) triacetate
    • tris(acetoxyethyl)orthoformate
    • SCHEMBL1065760
    • Inchi: 1S/C13H22O9/c1-10(14)17-4-7-20-13(21-8-5-18-11(2)15)22-9-6-19-12(3)16/h13H,4-9H2,1-3H3
    • InChI Key: SJRSGWRVRYHUBT-UHFFFAOYSA-N
    • SMILES: O(CCOC(C)=O)C(OCCOC(C)=O)OCCOC(C)=O

Computed Properties

  • Exact Mass: 376.15804
  • Monoisotopic Mass: 322.12638228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 15
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 200.28

Ethanol, 2,2',2''-[methylidynetris(oxy)]tris-, triacetate Related Literature

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